Cas no 868215-08-1 (N-(2,4-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide
• CAS No: 868215-08-1
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 5967326
• PubChem ID: 2148169
• Update Time: 2025-05-25

N-(2,4-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide
• 4-Thiomorpholineacetamide, N-(2,4-dimethylphenyl)-3,5-dioxo-
• SR-01000015149
• SR-01000015149-1
• 868215-08-1
• N-(2,4-dimethylphenyl)-2-(3,5-dioxothiomorpholino)acetamide
• F1800-0017
• AKOS024609434

• Inchi： 1S/C14H16N2O3S/c1-9-3-4-11(10(2)5-9)15-12(17)6-16-13(18)7-20-8-14(16)19/h3-5H,6-8H2,1-2H3,(H,15,17)
• InChI Key： GEIVZCUQEIBDLJ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C=C2C)=O)C(=O)CSCC1=O

Computed Properties

• Exact Mass: 292.08816355g/mol
• Monoisotopic Mass: 292.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 574.2±50.0 °C(Predicted)
• pka: 13.59±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,4-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide (CAS No. 868215-08-1)

N-(2,4-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide, with the CAS number 868215-08-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiomorpholine derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the 2,4-dimethylphenyl and 3,5-dioxothiomorpholin-4-yl moieties, contribute to its potential applications in drug discovery and development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments for complex diseases. Researchers are particularly interested in compounds like N-(2,4-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide due to their potential to modulate specific biological pathways. The compound's acetamide linkage and thiomorpholine core make it a promising candidate for further exploration in medicinal chemistry.

One of the key areas of interest for this compound is its potential role in enzyme inhibition. The 3,5-dioxothiomorpholin-4-yl group is structurally similar to other known enzyme inhibitors, which has led to hypotheses about its mechanism of action. Scientists are investigating whether this compound could be optimized to target specific enzymes involved in inflammatory or metabolic disorders. Such applications align with current trends in precision medicine, where tailored therapies are developed for individual patient needs.

The synthesis of N-(2,4-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide involves multi-step organic reactions, including amide bond formation and heterocyclic ring construction. These processes require careful optimization to ensure high yield and purity, which are critical for research and potential clinical applications. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC), are employed to characterize the compound and confirm its structural integrity.

From a commercial perspective, CAS No. 868215-08-1 is primarily supplied to research institutions and pharmaceutical companies engaged in early-stage drug development. The compound's availability in high purity grades makes it suitable for in vitro and in vivo studies. Suppliers often highlight its stability under standard laboratory conditions, which is a crucial factor for researchers working on long-term projects.

Environmental and safety considerations are also paramount when handling N-(2,4-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide. While it is not classified as a hazardous material, standard laboratory safety protocols, including the use of personal protective equipment (PPE), are recommended. Proper storage conditions, such as protection from light and moisture, help maintain the compound's stability over time.

The future prospects for N-(2,4-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide are closely tied to advancements in drug discovery technologies. With the rise of artificial intelligence (AI) in molecular design, researchers can now predict the biological activity of such compounds more efficiently. This synergy between experimental and computational approaches accelerates the identification of promising candidates for further development.

In summary, N-(2,4-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide (CAS No. 868215-08-1) represents a fascinating area of research with potential applications in modern therapeutics. Its unique chemical structure and biological relevance make it a compound worth watching in the evolving landscape of pharmaceutical sciences.